![molecular formula C16H12N4O B3816206 3-(1H-indol-4-ylmethyl)pyrido[2,3-d]pyrimidin-4(3H)-one](/img/structure/B3816206.png)
3-(1H-indol-4-ylmethyl)pyrido[2,3-d]pyrimidin-4(3H)-one
Overview
Description
3-(1H-indol-4-ylmethyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound is a pyrido[2,3-d]pyrimidine derivative that contains an indole group, which has been shown to have various biological activities.
Mechanism of Action
The mechanism of action of 3-(1H-indol-4-ylmethyl)pyrido[2,3-d]pyrimidin-4(3H)-one involves the inhibition of kinases such as CDK2 and GSK-3β. This compound binds to the ATP-binding site of these kinases and prevents the phosphorylation of their substrates. This leads to the inhibition of various cellular processes that are regulated by these kinases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. This compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It has also been reported to have neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. In addition, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(1H-indol-4-ylmethyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its specificity towards CDK2 and GSK-3β. This compound has been shown to have minimal inhibitory activity against other kinases, which makes it a useful tool for studying the role of CDK2 and GSK-3β in various cellular processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on 3-(1H-indol-4-ylmethyl)pyrido[2,3-d]pyrimidin-4(3H)-one. One of the directions is to investigate its potential as a therapeutic agent for various diseases such as cancer and neurodegenerative disorders. Another direction is to study its structure-activity relationship and optimize its pharmacological properties. In addition, it would be interesting to explore its potential as a tool for studying the role of CDK2 and GSK-3β in various cellular processes.
Scientific Research Applications
3-(1H-indol-4-ylmethyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to have potential applications in drug discovery and development. This compound has been reported to have inhibitory activity against various kinases such as cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK-3β). CDK2 and GSK-3β are involved in various cellular processes such as cell cycle regulation and glycogen metabolism, respectively. Inhibition of these kinases has been shown to have therapeutic potential in various diseases such as cancer and Alzheimer's disease.
properties
IUPAC Name |
3-(1H-indol-4-ylmethyl)pyrido[2,3-d]pyrimidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O/c21-16-13-4-2-7-18-15(13)19-10-20(16)9-11-3-1-5-14-12(11)6-8-17-14/h1-8,10,17H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSEWFUONLRCLAL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=CNC2=C1)CN3C=NC4=C(C3=O)C=CC=N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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